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Compound of Interest

Compound Name: RHO1617

cat. No.: B13419754

Unable to Identify Compound RH01617

Initial searches for the chemical identifier "RH01617" have not yielded a corresponding CAS
number or molecular weight in publicly available databases. This suggests that "RH01617" may
be an internal, proprietary, or non-standard designation for a chemical compound.

The initial search results associated with the query pointed to the compound "17-
Hydroxygeranyllinalool,” which has a molecular weight of 306.5 g/mol . However, there is no
direct evidence to confirm that RH01617 is a synonym for or is otherwise related to 17-
Hydroxygeranyllinalool.

To proceed with the creation of an in-depth technical guide, a definitive identification of the
compound is required. Without a confirmed Chemical Abstracts Service (CAS) number, a
standardized chemical name, or another common identifier, it is not possible to accurately
retrieve the necessary technical data, including experimental protocols and signaling pathways.

For a comprehensive and accurate technical whitepaper to be developed, please provide a
more specific and recognized identifier for the compound of interest.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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